Cas no 102996-38-3 (1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-5-(trifluoromethyl)-)
102996-38-3 structure
Product Name:1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-5-(trifluoromethyl)-
CAS No:102996-38-3
MF:C11H6Cl2F3N3O
MW:324.086050510406
CID:217383
PubChem ID:190470
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-5-(trifluoromethyl)-
- 1-(2,4-dichlorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxamide
- 102996-38-3
- 1H-Pyrazole-4-carboxamide, 1-(2,4-dichlorophenyl)-5-(trifluoromethyl)-
- 5-(trifluoromethyl)-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carboxamide
- 1-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboximidic acid
- SCHEMBL10850115
- DTXSID30908146
- 1-(2,4-dichlorophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxamide
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- Inchi: 1S/C11H6Cl2F3N3O/c12-5-1-2-8(7(13)3-5)19-9(11(14,15)16)6(4-18-19)10(17)20/h1-4H,(H2,17,20)
- InChI Key: WCSKQCOKKZNGJH-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(C(F)(F)F)=C(C(N)=O)C=N1)Cl
Computed Properties
- Exact Mass: 322.98418
- Monoisotopic Mass: 322.984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- Density: 1.66
- Boiling Point: 424.6°Cat760mmHg
- Flash Point: 210.6°C
- Refractive Index: 1.606
- PSA: 60.91
- LogP: 4.18100
1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-5-(trifluoromethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
102996-38-3 (1H-Pyrazole-4-carboxamide,1-(2,4-dichlorophenyl)-5-(trifluoromethyl)-) Related Products
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- 142818-03-9(1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid)
- 1094484-55-5(3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde)
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